Cas no 114878-44-3 (3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1))
114878-44-3 structure
Product Name:3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1)
CAS No:114878-44-3
MF:C9H16ClNO2
MW:205.681841850281
CID:223067
PubChem ID:3087494
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1)
- methyl 1-ethyl-3,6-dihydro-2H-pyridine-5-carboxylate,hydrochloride
- 114878-44-3
- Methyl 1,2,5,6-tetrahydro-1-ethyl-3-pyridinecarboxylate hydrochloride
- 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-ethyl-, methyl ester, hydrochloride
- DTXSID70150889
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- Inchi: 1S/C9H15NO2.ClH/c1-3-10-6-4-5-8(7-10)9(11)12-2;/h5H,3-4,6-7H2,1-2H3;1H
- InChI Key: RVIFACSYNHMHAC-UHFFFAOYSA-N
- SMILES: Cl.O(C)C(C1=CCCN(CC)C1)=O
Computed Properties
- Exact Mass: 205.08708
- Monoisotopic Mass: 205.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Boiling Point: 229.1°C at 760 mmHg
- Flash Point: 86.4°C
- PSA: 29.54
3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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